Cumene hydroperoxide

Specification

• Description: Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.; Cumene hydroperoxide is a peroxol that is cumene in which the alpha-hydrogen is replaced by a hydroperoxy group. It has a role as an oxidising agent, an environmental contaminant and a Mycoplasma genitalium metabolite. It derives from a hydride of a cumene.
• CAS No.: 80-15-9
• Molecular Formula: C9H12O2; C6H5C(CH3)2OOH; C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-hydroperoxypropan-2-ylbenzene
• Standard InChI: InChI=1S/C9H12O2/c1-9(2,11-10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
• Standard InChI Key: YQHLDYVWEZKEOX-UHFFFAOYSA-N
• Impurities: Impurities found in 80-95% cumene hydroperoxide include: cumene, dimethyl phenylcarbinol, and acetophenone.
• SMILES: CC(C)(C1=CC=CC=C1)OO
• Canonical SMILES: CC(C)(C1=CC=CC=C1)OO
• Boiling Point: Decomposes at 261° F (NTP, 1992); 153 °C
• Colorform: Colorless to pale-yellow liq; Colorless liquid
• Flash Point: 135 °F (NTP, 1992); 175 °F (79 °C) (Closed cup); 79 °C c.c.
• Melting Point: less than -40 °F (NTP, 1992); -9.0 °C; -9 °C